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(S)-2-Amino-4-methyl-N-(4-nitrophenyl)pentanamide hydrochloride (S)-2-Amino-4-methyl-N-(4-nitrophenyl)pentanamide hydrochloride
Brand Name: Vulcanchem
CAS No.: 16010-98-3
VCID: VC21538938
InChI: InChI=1S/C12H17N3O3.ClH/c1-8(2)7-11(13)12(16)14-9-3-5-10(6-4-9)15(17)18;/h3-6,8,11H,7,13H2,1-2H3,(H,14,16);1H/t11-;/m0./s1
SMILES: CC(C)CC(C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])N.Cl
Molecular Formula: C12H18ClN3O3
Molecular Weight: 287.74 g/mol

(S)-2-Amino-4-methyl-N-(4-nitrophenyl)pentanamide hydrochloride

CAS No.: 16010-98-3

VCID: VC21538938

Molecular Formula: C12H18ClN3O3

Molecular Weight: 287.74 g/mol

* For research use only. Not for human or veterinary use.

(S)-2-Amino-4-methyl-N-(4-nitrophenyl)pentanamide hydrochloride - 16010-98-3

Description

(S)-2-Amino-4-methyl-N-(4-nitrophenyl)pentanamide hydrochloride, with a CAS number of 16010-98-3, is a compound of interest in various biochemical and pharmaceutical applications. This article aims to provide a comprehensive overview of its properties, applications, and research findings.

Hazard Information

  • Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation) .

  • Precautionary Statements: P261 (avoid breathing dust), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing) .

Potential Applications

  • Enzyme Inhibition: Compounds with similar structures have shown inhibitory effects on enzymes involved in metabolic pathways. The nitrophenyl moiety could potentially interact with specific enzyme active sites.

  • Protein Interactions: The amide linkage and amino group may facilitate binding to proteins, influencing their function or stability.

Comparison with Similar Compounds

CompoundSimilarityUnique Features
4-Nitrophenethylamine hydrochlorideSimilar aromatic nitro groupLacks the amide moiety, differing in chemical reactivity
2-(4-Nitrophenyl)ethylamine hydrochlorideDifferent substitution patternVaries in biological activity due to structural differences

Availability and Suppliers
CAS No. 16010-98-3
Product Name (S)-2-Amino-4-methyl-N-(4-nitrophenyl)pentanamide hydrochloride
Molecular Formula C12H18ClN3O3
Molecular Weight 287.74 g/mol
IUPAC Name (2S)-2-amino-4-methyl-N-(4-nitrophenyl)pentanamide;hydrochloride
Standard InChI InChI=1S/C12H17N3O3.ClH/c1-8(2)7-11(13)12(16)14-9-3-5-10(6-4-9)15(17)18;/h3-6,8,11H,7,13H2,1-2H3,(H,14,16);1H/t11-;/m0./s1
Standard InChIKey PFOYXOWPGRWPLS-MERQFXBCSA-N
Isomeric SMILES CC(C)C[C@@H](C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])N.Cl
SMILES CC(C)CC(C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])N.Cl
Canonical SMILES CC(C)CC(C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])N.Cl
Synonyms 16010-98-3;(S)-2-Amino-4-methyl-N-(4-nitrophenyl)pentanamidehydrochloride;L-Leucinep-nitroanilidehydrochloride;L2158_SIGMA;SCHEMBL8760813;CTK8C0024;MolPort-003-946-354;PENTANAMIDE,2-AMINO-4-METHYL-N-(4-NITROPHENYL)-,MONOHYDROCHLORIDE,(2S)-(9CI);L-Leucine4-nitroanilidehydrochloride;ANW-63898;AKOS015903326;L-Leucine4-nitroanilidehydrochloride;AM81896;AK-63433;AB1006936;TC-152643;FT-0688552;ST24036002;Z3215;I14-18947;I14-37387
PubChem Compound 16219558
Last Modified Aug 15 2023

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